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CAS No.: 10327-08-9
Cat. No.: B075929

Get Quote
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This guide provides a comprehensive overview of 2-Bromopropionic acid, a versatile reagent
utilized across various scientific disciplines. It is designed for researchers, scientists, and drug
development professionals who handle this compound. The focus is on delivering not just data,
but actionable insights grounded in established safety protocols and chemical principles.

Introduction and Core Identification

2-Bromopropionic acid, also known as a-Bromopropionic acid, is a halogenated carboxylic
acid widely employed as a key intermediate in organic synthesis.[1][2] Its primary value lies in
the reactivity conferred by the bromine atom at the alpha position, making it a crucial building
block for the synthesis of pharmaceuticals, agrochemicals, and specialty polymers.[1][2][3] It is
particularly important in the production of certain herbicides, fungicides, and pharmaceutical
ingredients like alanine.[3]

o Chemical Name: 2-Bromopropanoic acid[4][5]

* Synonyms: (x)-2-Bromopropionic acid, alpha-Bromopropionic acid[1][4][6]
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e CAS Number:598-72-1[1][4][6][7]

Physicochemical Properties

Understanding the fundamental properties of a chemical is the first step in safe and effective
handling. 2-Bromopropionic acid is a colorless to pale yellow liquid after melting, with a
pungent odor characteristic of carboxylic acids.[1][2][3] It is soluble in water and miscible with
common organic solvents like alcohol, ether, and benzene.[2][3]

Property Value Source(s)
Molecular Formula C3HsBrO:z [11[4116]
Molecular Weight 152.97 g/mol [6][71[8]
Appearance (.Zletdr colorless to pale yellow (2]

liquid
Melting Point 25.7°C [9][10]
Boiling Point ~203 °C [31[9][10]
Density ~1.70 g/mL at 25 °C [3][10]
Flash Point 100 °C (212 °F) - closed cup [7]
pKa 2.97 (at 25°C) [10]

Hazard Identification and GHS Classification

2-Bromopropionic acid is classified as a hazardous substance and requires careful handling.
It is corrosive and can cause severe skin burns and serious eye damage.[5][8][11] Ingestion is
harmful or toxic.[8][11]
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Hazard Class GHS Category Signal Word Hazard Statement
H301: Toxic if
o swallowed / H302:
Acute Toxicity, Oral Category 3/4 Danger )
Harmful if
swallowed[8][11]
H314: Causes severe
Skin )
] o Category 1B Danger skin burns and eye
Corrosion/Irritation
damage[5][8][11]
) H318: Causes serious
Serious Eye Damage Category 1 Danger
eye damage|8]
, ] H290: May be
Corrosive to Metals Category 1 Warning

corrosive to metals[7]

Hazard Pictograms: GHSO05 (Corrosive), GHS06 (Toxic)

Risk Assessment and Handling Workflow

A systematic approach to handling hazardous chemicals is crucial for laboratory safety. The
following workflow illustrates the key decision and action points from procurement to disposal.
The causality is clear: a thorough understanding of the chemical's hazards (Step 1) directly

informs the necessary controls and procedures for every subsequent step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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